2-amino-4-(1-methyl-3-phenyl-1H-pyrazol-4-yl)-6-(1H-pyrrol-2-yl)nicotinonitrile

• IUPAC Name: 2-amino-4-(1-methyl-3-phenylpyrazol-4-yl)-6-(1H-pyrrol-2-yl)pyridine-3-carbonitrile
• InChI: InChI=1S/C20H16N6/c1-26-12-16(19(25-26)13-6-3-2-4-7-13)14-10-18(17-8-5-9-23-17)24-20(22)15(14)11-21/h2-10,12,23H,1H3,(H2,22,24)
• InChI Key: IMSHIUREAFOIQJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C2=CC=CC=C2)C3=CC(=NC(=C3C#N)N)C4=CC=CN4
• Molecular Formula: C20H16N6
• Molecular Weight: 340.4 g/mol

Description

2-amino-4-(1-methyl-3-phenyl-1H-pyrazol-4-yl)-6-(1H-pyrrol-2-yl)nicotinonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

2-amino-4-(1-methyl-3-phenyl-1H-pyrazol-4-yl)-6-(1H-pyrrol-2-yl)nicotinonitrile has been studied extensively for its potential applications in various fields. One of the most promising applications is in the field of cancer research. Studies have shown that the compound has potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. It has been suggested that the compound exerts its anticancer activity by inducing apoptosis and inhibiting cell proliferation.

Mechanism of Action

The mechanism of action of 2-amino-4-(1-methyl-3-phenyl-1H-pyrazol-4-yl)-6-(1H-pyrrol-2-yl)nicotinonitrile is not fully understood. However, studies have suggested that the compound exerts its effects by targeting various signaling pathways involved in cancer cell growth and survival. It has been shown to inhibit the activity of various enzymes, including topoisomerase II and protein kinase C, which are involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. Studies have suggested that the compound has potent antioxidant activity, which may contribute to its anticancer effects. It has also been shown to have anti-inflammatory activity, which may be beneficial in the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-amino-4-(1-methyl-3-phenyl-1H-pyrazol-4-yl)-6-(1H-pyrrol-2-yl)nicotinonitrile in lab experiments is its potent anticancer activity. This makes it an attractive candidate for the development of new cancer therapies. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 2-amino-4-(1-methyl-3-phenyl-1H-pyrazol-4-yl)-6-(1H-pyrrol-2-yl)nicotinonitrile. One area of interest is the development of new cancer therapies based on the compound. Another area of interest is the study of the compound's antioxidant and anti-inflammatory properties, which may have applications in the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential side effects.
In conclusion, this compound is a chemical compound with significant potential for scientific research applications. Its potent anticancer activity, antioxidant and anti-inflammatory properties make it an attractive candidate for the development of new therapies. Further studies are needed to fully understand the mechanism of action of the compound and its potential side effects.

Synthesis Methods

The synthesis of 2-amino-4-(1-methyl-3-phenyl-1H-pyrazol-4-yl)-6-(1H-pyrrol-2-yl)nicotinonitrile involves the reaction of 2-amino-4-(1-methyl-3-phenyl-1H-pyrazol-4-yl)nicotinonitrile with pyrrole in the presence of a suitable catalyst. The reaction proceeds through a cyclization process, resulting in the formation of the desired compound. This method has been optimized to yield high purity and yield of the compound.